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Compound of Interest

Compound Name: TETS-4-Methylaniline

Cat. No.: B12375834

An In-depth Technical Guide to 4-Methylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, metabolic and toxicological pathways, and relevant experimental protocols for 4-

methylaniline (also known as p-toluidine). This document is intended to serve as a valuable
resource for professionals in research, science, and drug development.

Core Molecular and Physicochemical Properties

4-Methylaniline is an aromatic amine that is widely used as an intermediate in the synthesis of
dyes, pharmaceuticals, and agrochemicals.[1] It is characterized by a methyl group attached to
the para position of an aniline molecule.[1]

The fundamental molecular details of 4-methylaniline are summarized below.

Parameter Value Reference
Molecular Formula C7H9N [1]
Molecular Weight 107.15 g/mol [2]

CAS Number 106-49-0 [1]

IUPAC Name 4-methylaniline
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A summary of key physicochemical properties of 4-methylaniline is presented in the table
below, providing essential data for experimental design and safety assessments.

Property Value Reference

White, shiny, lamellar crystals;
Appearance may appear as a colorless to [1112]

pale yellow solid or liquid.

Melting Point 41-46 °C [2]
Boiling Point 200 °C [2]
Density 0.973 g/mL at 25°C [2]
Flash Point 192 °F (88.9 °C) 2]
Water Solubility 1.1 g/100 mL [2]

Soluble in ethanol, ether,
o ) acetone, pyridine, carbon
Solubility in Organic Solvents ) [11[2]
tetrachloride, methanol, carbon

disulfide, and oils.

Vapor Pressure 0.26 mm Hg at 25 °C

Refractive Index 1.5534 [2]
5.08 (pKa of the conjugate

pKa/pKb ) [3]
acid)

Metabolic and Toxicological Pathways

The biotransformation and toxicity of 4-methylaniline are critical considerations in its handling
and application. The following sections and diagrams illustrate the key pathways.

The metabolism of aromatic amines like 4-methylaniline primarily occurs in the liver and
involves Phase | and Phase Il biotransformation reactions. Key enzyme systems, including
cytochrome P-450 and flavin-containing monooxygenases, are involved in its metabolism.[4][5]
The metabolic processes for N-substituted anilines often involve N-dealkylation, ring
hydroxylation, and N-oxidation.[6]
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Phase I Metabolism
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A generalized metabolic pathway for 4-methylaniline.

4-Methylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[7] A primary

toxic effect is the induction of methemoglobinemia, where the iron in hemoglobin is oxidized

from the ferrous (Fe2*) to the ferric (Fe3*) state, rendering it unable to transport oxygen.[7] This

can lead to cyanosis and, in severe cases, central nervous system depression and anoxia.[3]
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Exposure to 4-Methylaniline

(Inhalation, Dermal, Ingestion)

Absorption into Bloodstream

l
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l
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Toxicological pathway of 4-methylaniline leading to methemoglobinemia.

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 4-methylaniline are crucial for
research and development. The following protocols are representative of standard laboratory
procedures.

A common method for the preparation of 4-methylaniline is the reduction of p-nitrotoluene.[2]

e Reaction: p-Nitrotoluene is reduced using a suitable reducing agent, such as sodium sulfide,
under controlled temperature and pressure.

e Procedure:

o The reduction of p-nitrotoluene is carried out at a temperature of 124-126 °C and a gauge
pressure of 0.2 MPa with sodium sulfide.

o After the reaction, the mixture is allowed to stand and separate into layers.
o The aqueous layer is removed.
o The organic layer containing the product is then distilled under reduced pressure.

o The distilled product is condensed, crystallized, and dried to yield the final 4-methylaniline
product.

High-Performance Liquid Chromatography (HPLC) is a precise method for the quantification of
4-methylaniline.
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Sample Preparation
(e.g., extraction from matrix)

C18 Reversed-Phase Column Mobile Phase UV Detection
(e.g., 250 mm length, 5 pm particle size) (e.g., Acetonitrile/Water mixture) (e.g., at 190 nm or 243 nm)

Quantification

(based on calibration curve)
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A typical workflow for the HPLC analysis of 4-methylaniline.

 Instrumentation: A standard HPLC system equipped with a UV detector is employed.
o Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.[8]

o

o Mobile Phase: A mixture of acetonitrile and water is a common mobile phase.[8]
o Flow Rate: A flow rate of approximately 0.7 mL/min is often used.[8][9]

o Detection: UV detection is performed at a wavelength where 4-methylaniline exhibits
strong absorbance, such as 190 nm or 243 nm.[8][9]

o Quantification: The concentration of 4-methylaniline is determined by comparing the peak
area from the sample to a standard curve generated from known concentrations of the

analyte.[9]

This technical guide provides foundational information for professionals working with 4-
methylaniline. For specific applications, further optimization of protocols and a thorough review
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of the most current safety and handling guidelines are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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